1-Butyl-4-{1-[(2-chlorophenyl)methyl]benzimidazol-2-yl}pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Butyl-4-{1-[(2-chlorophenyl)methyl]benzimidazol-2-yl}pyrrolidin-2-one, also known as BCP, is a chemical compound that belongs to the family of benzimidazole derivatives. BCP is widely used in scientific research for its unique properties and potential applications.
Scientific Research Applications
Central Nervous System Activity
- Certain benzimidazole derivatives, including those structurally related to the compound , have shown central nervous system depressant action and possess sedative activity (Letters in Applied NanoBioScience, 2022).
Structural and Chemical Properties
- Research into benzimidazole compounds like methyl 1-n-butyl-2-(3,4-dichlorophenyl)-1H-benzimidazole-5-carboxylate has focused on their molecular structure and chemical properties (Acta Crystallographica Section E: Crystallographic Communications, 2004).
Synthetic Methods
- Studies have been conducted on the synthesis of various benzimidazole derivatives, exploring different chemical reactions and synthetic approaches (Journal of The Chemical Society-perkin Transactions 1, 1985).
Potential Antimicrobial Activity
- Some pyrrolidine derivatives, including those similar to the compound , have been studied for their antimicrobial properties, showing promising activity against certain bacterial and fungal strains (Bioorganic & Medicinal Chemistry Letters, 2018).
Applications in Material Chemistry
- Research on pyrido[1,2-a]benzimidazoles, which are related to the compound of interest, has implications in medicinal and materials chemistry due to properties like solubility and fluorescence (Chemistry, 2011).
Antimicrobial and Anti-ulcer Activity
- Benzimidazole derivatives have been synthesized and tested for their antiulcer and antimicrobial activities, demonstrating the potential therapeutic applications of these compounds (World Journal of Pharmacy and Pharmaceutical Sciences, 2017).
Mechanism of Action
Target of Action
It’s worth noting that benzimidazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities .
Mode of Action
Benzimidazole derivatives have been reported to interact easily with the biopolymers of the living system . This interaction could potentially lead to various changes in the biological system, depending on the specific targets and the nature of the interaction.
Biochemical Pathways
Benzimidazole derivatives have been associated with a wide range of biological activities, including anticancer, hormone antagonist, antiviral, anti-hiv, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities . These activities suggest that benzimidazole derivatives may affect a variety of biochemical pathways.
Result of Action
The wide range of biological activities associated with benzimidazole derivatives suggests that they could have diverse molecular and cellular effects .
properties
IUPAC Name |
1-butyl-4-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN3O/c1-2-3-12-25-14-17(13-21(25)27)22-24-19-10-6-7-11-20(19)26(22)15-16-8-4-5-9-18(16)23/h4-11,17H,2-3,12-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXVZCIDUNVTKV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-4-{1-[(2-chlorophenyl)methyl]benzimidazol-2-yl}pyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.